Cas no 70110-59-7 (5-henicosylbenzene-1,3-diol)

• Product Name: 5-henicosylbenzene-1,3-diol
• CAS No: 70110-59-7
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 1740900
• PubChem ID: 329757644
• Update Time: 2025-10-28

5-henicosylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-henicosylbenzene-1,3-diol
• CHEMBL1795554
• SureCN2181450
• 5-n-heneicosylresorcinol
• 1,3-Benzenediol, 5-heneicosyl-
• AG-G-73658
• AC1L4EC4
• 5-Heneicosyl-1,3-benzenediol
• 5-HENEICOSYLRESORCINOL
• 5-Heneicosyl-resorcin
• 5-Heneicosyl-1,3-dihydroxybenzene
• 5-Heneicosyl-1
• 70110-59-7
• 5-heneicosylbenzene-1,3-diol
• SCHEMBL2181450
• HY-113430
• NS00077048
• CHEBI:166655
• PD126405
• AKOS030556230
• DTXSID50220397
• 5-Heneicosylresorcinol, analytical standard
• LMPK15030005
• DA-49837
• G78901

• MDL： MFCD09743629
• Inchi： 1S/C27H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-22-26(28)24-27(29)23-25/h22-24,28-29H,2-21H2,1H3
• InChI Key： BLHLKJLSYHEOGY-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 404.36564
• Monoisotopic Mass: 404.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Boiling Point: 526.7±20.0 °C at 760 mmHg
• Flash Point: 214.9±16.4 °C
• PSA: 40.46
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-henicosylbenzene-1,3-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-henicosylbenzene-1,3-diol

5-Henicosylbenzene-1,3-diol (CAS No. 70110-59-7): A Comprehensive Overview

The compound 5-Henicosylbenzene-1,3-diol (CAS No. 70110-59-7) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of diarylheptanoids, which are known for their diverse biological activities and structural complexity. The molecule consists of a benzene ring substituted with two hydroxyl groups at positions 1 and 3, along with a henicosyl chain attached at position 5. This combination of functional groups and structural features makes 5-Henicosylbenzene-1,3-diol a subject of interest in fields such as pharmacology, materials science, and green chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Henicosylbenzene-1,3-diol, allowing researchers to explore its properties in greater depth. Studies have shown that the compound exhibits remarkable antioxidant activity, which is attributed to the presence of the phenolic hydroxyl groups and the conjugated system of the benzene ring. These findings have sparked interest in its potential use as a natural antioxidant in food additives and cosmetic products.

In addition to its antioxidant properties, 5-Henicosylbenzene-1,3-diol has demonstrated anti-inflammatory effects in preclinical models. Research published in the *Journal of Medicinal Chemistry* highlights its ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the development of anti-inflammatory drugs. The compound's unique structure also suggests potential applications in drug delivery systems, where its hydrophilic and lipophilic properties can be exploited to enhance bioavailability.

The synthesis of 5-Henicosylbenzene-1,3-diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in *Green Chemistry* utilizes enzymatic catalysis to achieve high yields and selectivity. This method not only reduces environmental impact but also aligns with the growing demand for sustainable chemical processes.

From an environmental perspective, 5-Henicosylbenzene-1,3-diol has shown biodegradability under aerobic conditions, making it an eco-friendly alternative to traditional synthetic compounds. Its ability to degrade efficiently reduces concerns related to long-term environmental persistence, which is a critical factor in regulatory approvals for industrial applications.

Recent studies have also explored the use of 5-Henicosylbenzene-1,3-diol in nanotechnology applications. Researchers have successfully incorporated the compound into polymer matrices to create materials with enhanced mechanical properties and thermal stability. These findings open new avenues for its application in advanced materials science.

In conclusion, 5-Henicosylbenzene-1,3-diol (CAS No. 70110-59-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological activities and eco-friendly profile, positions it as a valuable asset in both academic research and industrial development.